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This guide provides a comprehensive overview of the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature for 2-methylcyclopentanecarboxylic acid. It is intended for
researchers, scientists, and professionals in the field of drug development who require a
thorough understanding of chemical naming conventions.

Core Principles of IUPAC Nomenclature

The IUPAC system of nomenclature provides a standardized and unambiguous method for
naming chemical compounds. For cycloalkanes with functional groups, several key principles
apply:

e Principal Functional Group: The functional group with the highest priority determines the
suffix of the name. Carboxylic acids hold a high priority in the JUPAC system.[1][2]

» Parent Chain/Ring: When a carboxylic acid group is attached to a ring, the ring is considered
the parent structure.[3][4]

e Numbering: The carbon atom of the ring to which the principal functional group is attached is
assigned as locant '1'.[2][3][5] The ring is then numbered to give the other substituents the
lowest possible locants.[6][7]
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 Suffix for Ring-Attached Carboxylic Acids: When a carboxyl group (-COOH) is attached to a
cycloalkane ring, the suffix "-carboxylic acid" is appended to the name of the cycloalkane.[2]

[3]15]
Systematic Naming of 2-
Methylcyclopentanecarboxylic acid

Following the IUPAC rules, the systematic name for 2-methylcyclopentanecarboxylic acid is
derived as follows:

 Identify the Parent Cycloalkane: The molecule contains a five-membered carbon ring, which
is cyclopentane.

« I|dentify the Principal Functional Group: The highest priority functional group is the carboxylic
acid (-COOH) group.

o Apply the Suffix: Since the carboxylic acid is attached to a ring, the suffix "-carboxylic acid" is
used. This gives the base name "cyclopentanecarboxylic acid".

 Identify and Name Substituents: There is a methyl group (-CHs) attached to the
cyclopentane ring.

¢ Number the Ring: The carbon atom of the cyclopentane ring bonded to the carboxylic acid
group is designated as carbon 1.[2][3] The ring is then numbered in the direction that gives
the methyl group the lowest possible number, which is 2.

o Assemble the Full Name: Combining the substituent name and its locant with the parent
name gives 2-methylcyclopentanecarboxylic acid.[8][9][10]

Stereochemistry

2-Methylcyclopentanecarboxylic acid has two stereocenters (chiral centers) at positions 1

and 2 of the cyclopentane ring. This gives rise to stereoisomers. The spatial arrangement of the

substituents can be described using cis/trans isomerism or the Cahn-Ingold-Prelog (CIP) R/S
system.

e Cis/Trans Isomerism:
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o cis-2-Methylcyclopentanecarboxylic acid: The methyl group and the carboxylic acid
group are on the same side of the ring.[11]

o trans-2-Methylcyclopentanecarboxylic acid: The methyl group and the carboxylic acid
group are on opposite sides of the ring.

Cahn-Ingold-Prelog (R/S) System: Each stereocenter is assigned a configuration (R or S)
based on the priority of the groups attached to it. The priorities are determined by atomic
number.

For example, the IUPAC name (1R,2S)-2-methylcyclopentane-1-carboxylic acid specifies a
particular stereoisomer.[12] This designation indicates that the stereocenter at carbon 1 has
an 'R’ configuration, and the stereocenter at carbon 2 has an 'S' configuration. Another
example is rac-(1R,2R)-2-Methylcyclopentane-1-carboxylic acid, which denotes a racemic
mixture of the (1R,2R) and (1S,2S) enantiomers.[13]

The logical workflow for determining the IUPAC name is illustrated in the following diagram:
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IUPAC Naming Workflow for 2-Methylcyclopentanecarboxylic acid
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Summary of IUPAC Names

The following table summarizes the IUPAC names for 2-methylcyclopentanecarboxylic acid
and its stereoisomers.

Compound IUPAC Name CAS Number PubChem CID
2-

Mixture of Isomers Methylcyclopentaneca  5454-78-4 229502
rboxylic acid
cis-2-

cis Isomer Methylcyclopentane- 1932075-06-3 13000112

1-carboxylic acid

(1R,2S)-2-
(1R,2S) Isomer Methylcyclopentane- 18335-62-1 13000110

1-carboxylic acid

rac-(1R,2R)-2-
rac-(1R,2R) Isomer Methylcyclopentane- 4541-43-9 N/A

1-carboxylic acid

Note: Data sourced from PubChem and other chemical databases. CAS numbers and CIDs are
provided for specific isomers where available.[8][11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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